Cas no 13397-98-3 (1-Bromo-2-butylbenzene)

1-Bromo-2-butylbenzene is a brominated aromatic compound with the molecular formula C₁₀H₁₃Br. It features a butyl substituent at the ortho position relative to the bromine atom, making it a valuable intermediate in organic synthesis. This compound is commonly utilized in cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, due to its reactivity as an aryl halide. Its structural properties also make it suitable for applications in pharmaceuticals, agrochemicals, and material science. The presence of both an alkyl chain and a halogen allows for further functionalization, enhancing its versatility in synthetic pathways. Proper handling is required due to its potential sensitivity to light and moisture.

1-Bromo-2-butylbenzene structure

Product Name:1-Bromo-2-butylbenzene

CAS No:13397-98-3

MF:C₁₀H₁₃Br

MW:213.114222288132

CID:899884

PubChem ID:12580694

Update Time:2025-06-07

1-Bromo-2-butylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-butylbenzene
- Inchi： 1S/C10H13Br/c1-2-3-6-9-7-4-5-8-10(9)11/h4-5,7-8H,2-3,6H2,1H3
- InChI Key： UEVKWTASYVIROP-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1CCCC

Computed Properties

Exact Mass: 212.02009
Monoisotopic Mass: 212.02006g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

1-Bromo-2-butylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019089801-1g	1-Bromo-2-butylbenzene	13397-98-3	95%	1g	480.20 USD	2021-06-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1806575-1g	1-Bromo-2-butylbenzene	13397-98-3	98%	1g	￥4613.00	2024-08-09
Crysdot LLC	CD12152899-1g	1-Bromo-2-butylbenzene	13397-98-3	95+%	1g	$485	2024-07-23

1-Bromo-2-butylbenzene Related Literature

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Additional information on 1-Bromo-2-butylbenzene

1-Bromo-2-butylbenzene: A Comprehensive Overview

1-Bromo-2-butylbenzene (CAS No. 13397-98-3) is an organic compound that has garnered significant attention in the fields of chemistry and materials science due to its unique properties and versatile applications. This compound, characterized by a bromine atom attached to a benzene ring with a butyl group at the 2-position, exhibits intriguing chemical behavior that makes it valuable in various industrial and research contexts. Recent advancements in synthetic methodologies and its integration into advanced materials have further highlighted its potential in modern chemistry.

The synthesis of 1-bromo-2-butylbenzene involves a combination of aromatic substitution reactions and alkylation processes. Researchers have explored novel routes to enhance the efficiency and selectivity of its production, leveraging catalytic systems and green chemistry principles. For instance, recent studies have demonstrated the use of palladium-catalyzed coupling reactions to achieve high yields of this compound while minimizing environmental impact. Such innovations underscore the importance of 1-bromo-2-butylbenzene as a key intermediate in organic synthesis.

One of the most notable applications of 1-bromo-2-butylbenzene lies in its role as a precursor for advanced materials, particularly in the development of polymer-based composites. Its ability to undergo further functionalization allows for the creation of materials with tailored mechanical, thermal, and electrical properties. For example, recent research has focused on incorporating 1-bromo-2-butylbenzene into polymeric frameworks to enhance their durability under harsh environmental conditions.

Moreover, 1-bromo-2-butylbenzene has found utility in pharmaceutical research, where it serves as a building block for complex drug molecules. Its unique structure enables the formation of bioactive compounds with potential therapeutic applications. Studies published in leading journals have highlighted its role in synthesizing novel anti-inflammatory agents and antioxidants, showcasing its significance in drug discovery.

In terms of physical properties, 1-bromo-2-butylbenzene exhibits a melting point of approximately -5°C and a boiling point around 145°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it amenable to various chemical transformations. Recent investigations into its thermodynamic stability have revealed insights into its behavior under extreme conditions, which is crucial for optimizing industrial processes involving this compound.

The environmental impact of 1-bromo-2-butylbenzene has also been a topic of interest among researchers. Studies have assessed its biodegradation rates and toxicity profiles, providing valuable data for regulatory compliance and sustainable practices. Efforts to develop eco-friendly alternatives or recycling strategies for this compound are ongoing, reflecting the broader trend toward greener chemical manufacturing.

Looking ahead, the future of 1-bromo-2-butylbenzene appears promising as researchers continue to unlock its potential across diverse applications. Collaborative efforts between academia and industry are expected to drive further innovations, particularly in areas such as renewable energy technologies and advanced materials science.